Cas no 74277-66-0 (6-Chloro-7-hydroxychroman-4-one)

• Product Name: 6-Chloro-7-hydroxychroman-4-one
• CAS No: 74277-66-0
• MF: C₉H₇ClO₃
• MW: 198.603081941605
• MDL: MFCD09788606
• CID: 2187920
• PubChem ID: 20347166
• Update Time: 2025-11-01

6-Chloro-7-hydroxychroman-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-7-hydroxychroman-4-one
• 6-chloro-7-hydroxy-2,3-dihydrochromen-4-one
• AS-45415
• A922926
• 6-chloro-7-hydroxy-3,4-dihydro-2H-1-benzopyran-4-one
• AKOS006327747
• AR2687
• A1-08106
• DTXSID60605757
• 6-Chloro-7-hydroxy-2,3-dihydro-4H-1-benzopyran-4-one
• CS-0171617
• MFCD09788606
• 74277-66-0
• SCHEMBL1569739
• FAVCXTXNWXODPJ-UHFFFAOYSA-N
• DB-307075

• MDL： MFCD09788606
• Inchi： 1S/C9H7ClO3/c10-6-3-5-7(11)1-2-13-9(5)4-8(6)12/h3-4,12H,1-2H2
• InChI Key： FAVCXTXNWXODPJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)C(CCO2)=O)O

Computed Properties

• Exact Mass: 198.0083718g/mol
• Monoisotopic Mass: 198.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid

6-Chloro-7-hydroxychroman-4-one Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319
• Warning Statement： P261;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 6-Chloro-7-hydroxychroman-4-one

Professional Introduction to 6-Chloro-7-hydroxychroman-4-one (CAS No. 74277-66-0)

6-Chloro-7-hydroxychroman-4-one, with the chemical formula C₉H₅ClO₃, is a significant compound in the field of pharmaceutical chemistry and natural product research. This chroman derivative has garnered considerable attention due to its versatile biological activities and potential applications in drug development. The compound's unique structural features, characterized by a chlorinated chromane ring and a hydroxyl group at the 7-position, make it a valuable scaffold for synthesizing bioactive molecules.

The chemical properties of 6-Chloro-7-hydroxychroman-4-one contribute to its reactivity and functionality. The presence of the chlorine atom at the 6-position enhances its electrophilicity, facilitating nucleophilic substitution reactions that are crucial for medicinal chemistry modifications. Additionally, the hydroxyl group at the 7-position can participate in hydrogen bonding interactions, influencing its solubility and binding affinity to biological targets.

In recent years, 6-Chloro-7-hydroxychroman-4-one has been extensively studied for its pharmacological effects. Research has demonstrated its potential in various therapeutic areas, including anti-inflammatory, antioxidant, and anticancer applications. The compound's ability to modulate key cellular pathways has made it a promising candidate for further investigation.

One of the most intriguing aspects of 6-Chloro-7-hydroxychroman-4-one is its role as a precursor in synthesizing more complex pharmacophores. By leveraging its structural framework, chemists have developed novel derivatives with enhanced biological activity. For instance, modifications at the 3-position of the chromane ring have led to compounds with improved efficacy in inhibiting certain enzymes implicated in inflammatory diseases.

The synthesis of 6-Chloro-7-hydroxychroman-4-one typically involves condensation reactions between resorcinol derivatives and chlorinated acetylchlorendic acid. This process highlights the compound's significance as an intermediate in organic synthesis. The reaction conditions can be optimized to achieve high yields and purity, ensuring suitability for pharmaceutical applications.

Epidemiological studies have also suggested that natural products structurally related to 6-Chloro-7-hydroxychroman-4-one, such as flavonoids found in fruits and vegetables, may contribute to human health by exhibiting antioxidant properties. This has spurred interest in synthetic analogs like 6-Chloro-7-hydroxychroman-4-one, which can mimic these beneficial effects while being tailored for targeted therapeutic action.

The pharmacokinetic profile of 6-Chloro-7-hydroxychroman-4-one is another critical consideration in drug development. Studies indicate that it exhibits moderate solubility in both water and lipids, suggesting potential for oral administration with reasonable bioavailability. Further research is needed to fully characterize its metabolic pathways and excretion kinetics, which will inform dosing regimens and formulation strategies.

In conclusion, 6-Chloro-7-hydroxychroman-4-one(CAS No. 74277-66-0) represents a fascinating compound with broad implications in pharmaceutical research. Its unique structural attributes and demonstrated biological activities position it as a key intermediate for developing novel therapeutic agents. As research continues to uncover new applications and synthetic methodologies, this chroman derivative is poised to play an increasingly important role in addressing various health challenges.